4-(diethylamino)-N-((4-mesitylthiazol-2-yl)carbamothioyl)benzamide

• IUPAC Name: 4-(diethylamino)-N-[[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C24H28N4OS2/c1-6-28(7-2)19-10-8-18(9-11-19)22(29)26-23(30)27-24-25-20(14-31-24)21-16(4)12-15(3)13-17(21)5/h8-14H,6-7H2,1-5H3,(H2,25,26,27,29,30)
• InChI Key: XDEYEUNUQLKRHP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C24H28N4OS2
• Molecular Weight: 452.6 g/mol

Description

4-(diethylamino)-N-((4-mesitylthiazol-2-yl)carbamothioyl)benzamide, commonly known as DMAT, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMAT belongs to the class of thioamides and is known to exhibit significant biological activity.

Scientific Research Applications

Antitumor Properties

Compounds structurally similar to 4-(diethylamino)-N-((4-mesitylthiazol-2-yl)carbamothioyl)benzamide, particularly those with modifications on the side chain or intercalating heterocycle, have been studied for their antitumor properties. These studies explore the synthesis and evaluation of novel compounds for potential cytotoxicity against various tumor cells. For instance, amino-substituted pyrido and carbazole derivatives have been synthesized to evaluate their antitumor properties, showing the potential for such compounds in cancer therapy (Rivalle et al., 1983).

Antimicrobial Activity

A series of compounds including 2-(1H-benzimidazol-2-yl) and derivatives thereof have been synthesized and evaluated for their antimicrobial activities. These compounds, which share structural similarities with the query compound, have shown promising in vitro antibacterial and antifungal activities, indicating the potential use of such compounds in developing new antimicrobial agents (Padalkar et al., 2016).

Fluorescent Sensors

Research into benzimidazole and benzothiazole derivatives has led to the development of fluorescent sensors for metal ions such as Al3+ and Zn2+. These compounds, by incorporating diethylamino groups, showcase the ability to detect analytes through significant absorption and emission spectral changes, demonstrating the versatility of these chemical frameworks in sensor technology (Suman et al., 2019).

Molecular Docking and Synthesis Studies

Benzamide derivatives have been synthesized and evaluated for their antibacterial activity, with studies extending to molecular docking to understand the binding interactions. Such research emphasizes the potential of benzamide compounds in the development of new therapeutic agents, highlighting their relevance in drug discovery (Wanjari et al., 2021).